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Compound of Interest

Compound Name: (2-Formylphenoxy)acetonitrile

Cat. No.: B177680 Get Quote

Disclaimer: Publicly available information regarding the biological activity, mechanism of action,

and specific experimental protocols for (2-Formylphenoxy)acetonitrile is exceedingly limited.

This guide provides a summary of its chemical characterization and infers potential biological

properties based on the general understanding of related chemical structures. The information

provided herein is intended for research and informational purposes only.

Chemical Identity and Physicochemical Properties
(2-Formylphenoxy)acetonitrile, assigned the CAS registry number 125418-83-9, is an

organic compound characterized by a benzene ring substituted with a formyl group and an

acetonitrile ether linkage at the ortho position.[1][2][3][4][5][6]

Table 1: Physicochemical Properties of (2-Formylphenoxy)acetonitrile
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Property Value Source

Molecular Formula C₉H₇NO₂ [3]

Molecular Weight 161.16 g/mol [3]

SMILES N#CCOC1=CC=CC=C1C=O [3]

InChI Key
YHZIVCGNCKDLCF-

UHFFFAOYSA-N
[3][6]

Appearance Solid (predicted) N/A

Solubility No data available N/A

Storage Conditions

Recommended storage at -4°C

for short periods (1-2 weeks)

and -20°C for longer durations

(1-2 years).

[3]

Synthesis
While specific, detailed experimental protocols for the synthesis of (2-
Formylphenoxy)acetonitrile are not readily available in peer-reviewed literature, a plausible

synthetic route can be inferred from standard organic chemistry principles, such as the

Williamson ether synthesis. This would typically involve the reaction of 2-hydroxybenzaldehyde

(salicylaldehyde) with a haloacetonitrile (e.g., chloroacetonitrile or bromoacetonitrile) in the

presence of a base.

General Experimental Workflow for Synthesis
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Reactants

Reaction

Work-up & Purification

2-Hydroxybenzaldehyde

Polar Aprotic Solvent (e.g., DMF, Acetonitrile)

Haloacetonitrile (e.g., ClCH₂CN) Base (e.g., K₂CO₃)

Heat / Stir

Aqueous Work-up & Extraction

Chromatography / Recrystallization

(2-Formylphenoxy)acetonitrile
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Acetonitrile

Cytochrome P450

Oxidation

Cyanohydrin Intermediate

Formaldehyde

Decomposition

Hydrogen Cyanide

Decomposition

Rhodanese

Detoxification

Thiocyanate (excreted)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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